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Compound of Interest

Compound Name: 4-Methylpyrimidine

Cat. No.: B018481 Get Quote

The safe and compliant disposal of 4-Methylpyrimidine is crucial for maintaining a secure

laboratory environment and ensuring environmental protection. This guide provides detailed

procedures for researchers, scientists, and drug development professionals on the proper

handling and disposal of this flammable and potentially hazardous chemical. Adherence to

these protocols, in conjunction with institutional and regulatory guidelines, is paramount.

Hazard Profile and Safety Precautions
4-Methylpyrimidine is classified as a flammable liquid and a reproductive toxin.[1] It is

essential to handle this chemical with appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat. All handling should be performed in a well-

ventilated area or a chemical fume hood.

Quantitative Data for 4-Methylpyrimidine
For quick reference, the following table summarizes key quantitative data for 4-
Methylpyrimidine.
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Property Value Source

CAS Number 3438-46-8 [1]

Molecular Formula C5H6N2 [2]

Molecular Weight 94.11 g/mol

Boiling Point 141-142 °C

Density 1.031 g/mL at 25 °C

Flash Point 40 °C (104 °F) - closed cup

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of 4-Methylpyrimidine is through a

licensed and approved hazardous waste disposal facility.[1][3] On-site treatment is not

recommended unless conducted by trained personnel with the appropriate equipment in a

controlled environment.

1. Waste Collection and Segregation:

Designated Container: Use a designated, properly labeled, and sealed container for 4-
Methylpyrimidine waste. The container must be compatible with the chemical and in good

condition.[3]

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"4-Methylpyrimidine," and all applicable hazard symbols (e.g., flammable liquid, toxic).[3]

Segregation: Do not mix 4-Methylpyrimidine waste with other chemical waste streams

unless explicitly permitted by your institution's Environmental Health and Safety (EHS)

department. Halogenated and non-halogenated solvent wastes should generally be kept

separate.[4]

2. Waste Storage:

Location: Store the waste container in a cool, dry, and well-ventilated area, away from heat

sources, open flames, sparks, and direct sunlight.[3][5]
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Designated Area: The storage area should be a designated hazardous waste accumulation

area with secondary containment to prevent the spread of potential spills.[3]

Container Integrity: Keep the container tightly closed when not in use to prevent the release

of flammable vapors.[1][5]

3. Spill Management: In the event of a spill, follow these procedures:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.[3]

Personal Protection: Wear appropriate PPE, including respiratory protection if necessary.[3]

Cleanup: For liquid spills, absorb the chemical with an inert material such as sand or

vermiculite.[3] Carefully collect the absorbed material and place it into a sealed, labeled

container for hazardous waste disposal.[3] Avoid generating dust if a solid material is used

for absorption.[3]

Decontamination: Thoroughly clean the spill area with a suitable solvent, followed by soap

and water.[3] All contaminated materials must be disposed of as hazardous waste.[3]

4. Off-Site Disposal:

Contact EHS: Notify your institution's EHS department to arrange for the collection and

disposal of the hazardous waste.[3]

Documentation: Complete all required waste disposal forms as mandated by your institution

and relevant regulatory agencies.[3]

5. Empty Container Disposal:

Empty containers that held 4-Methylpyrimidine must be handled as hazardous waste

unless properly decontaminated.[4]

For containers to be considered non-hazardous, they must be triple-rinsed with a suitable

solvent.[4] The rinsate from this process must be collected and disposed of as hazardous

waste.[4]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 4-Methylpyrimidine.

Waste Generation
(4-Methylpyrimidine)

Collect in Designated,
Labeled Container

Store in Cool, Dry,
Well-Ventilated Area

Spill Occurs?

Follow Spill
Cleanup Protocol

Yes

Contact EHS for
Waste Pickup

No

Complete Waste
Disposal Forms

Professional Disposal
(Incineration/Treatment)

Click to download full resolution via product page

Caption: Disposal workflow for 4-Methylpyrimidine.
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Disclaimer: This information is intended as a guide and is synthesized from publicly available

safety data sheets and chemical waste disposal guidelines. Always consult your institution's

Environmental Health and Safety (EHS) department for site-specific procedures and adhere to

all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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